Cas no 2621934-70-9 ([rel-(2R,8S)-2-methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol)

• Product Name: [rel-(2R,8S)-2-methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• CAS No: 2621934-70-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD34593206
• CID: 5223913
• PubChem ID: 156125484
• Update Time: 2026-03-07

[rel-(2R,8S)-2-methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-methoxy-, (2R,7aS)-rel-
• ((2R,7aS)-2-methoxytetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• rel-(2R,8S)-2-methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• rel-((2R,7aS)-2-Methoxyhexahydro-1H-pyrrolizin-7a-yl)methanol
• [rel-(2R,8S)-2-methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• CS-0375126
• [cis-2-Methoxy-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• PS-19883
• SCHEMBL23054058
• [(2R,7aS)-2-methoxy-hexahydropyrrolizin-7a-yl]methanol
• MFCD34593206
• 2621934-70-9
• E83472
• 2904567-09-3
• (rel-(2R,7aS)-2-Methoxytetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• REL-((2R,7AS)-2-METHOXYTETRAHYDRO-1H-PYRROLIZIN-7A(5H)-YL)METHANOL

• MDL： MFCD34593206
• Inchi： 1S/C9H17NO2/c1-12-8-5-9(7-11)3-2-4-10(9)6-8/h8,11H,2-7H2,1H3/t8-,9+/m1/s1
• InChI Key： ITQZUBDIZPERSJ-BDAKNGLRSA-N
• SMILES： N12C[C@H](OC)C[C@]1(CO)CCC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų